N-(4,5-dichloropyridin-2-yl)-2-methoxyacetamide

• IUPAC Name: N-(4,5-dichloropyridin-2-yl)-2-methoxyacetamide
• InChI: InChI=1S/C8H8Cl2N2O2/c1-14-4-8(13)12-7-2-5(9)6(10)3-11-7/h2-3H,4H2,1H3,(H,11,12,13)
• InChI Key: IPOWOAQIUPHQQJ-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=NC=C(C(=C1)Cl)Cl
• Molecular Formula: C8H8Cl2N2O2
• Molecular Weight: 235.06 g/mol

Description

N-(4,5-dichloropyridin-2-yl)-2-methoxyacetamide, also known as DCPMA, is a chemical compound that has gained attention in scientific research due to its potential applications in medicine and agriculture.

Mechanism of Action

The mechanism of action of N-(4,5-dichloropyridin-2-yl)-2-methoxyacetamide is not fully understood. However, studies have shown that this compound inhibits the activity of enzymes involved in inflammation and cancer cell growth. In agriculture, this compound inhibits the growth of weeds by interfering with their metabolic pathways.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of enzymes involved in inflammation and cancer cell growth. In vivo studies have shown that this compound reduces inflammation and tumor growth in animal models. In agriculture, this compound inhibits the growth of weeds by interfering with their metabolic pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4,5-dichloropyridin-2-yl)-2-methoxyacetamide in lab experiments is its specificity. This compound has been shown to selectively inhibit the activity of enzymes involved in inflammation and cancer cell growth, making it a useful tool for studying these processes. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety of this compound in vivo.

Future Directions

There are several future directions for N-(4,5-dichloropyridin-2-yl)-2-methoxyacetamide research. One direction is to further investigate the mechanism of action of this compound. Another direction is to explore the potential use of this compound in combination with other drugs for the treatment of cancer and inflammation. In agriculture, future research could focus on developing this compound derivatives with increased herbicidal activity and reduced toxicity. Additionally, future research could explore the potential use of this compound in other areas, such as neuroscience and infectious diseases.

Synthesis Methods

N-(4,5-dichloropyridin-2-yl)-2-methoxyacetamide can be synthesized through a three-step process. The first step involves the reaction of 4,5-dichloropyridin-2-amine with 2-bromo-1-methoxyethane in the presence of a base to form 2-(4,5-dichloropyridin-2-yl)ethanol. The second step involves the reaction of the intermediate with thionyl chloride to form 2-(4,5-dichloropyridin-2-yl)ethyl chloride. The final step involves the reaction of the intermediate with N-methylhydroxylamine hydrochloride to form this compound.

Scientific Research Applications

N-(4,5-dichloropyridin-2-yl)-2-methoxyacetamide has been found to have potential applications in medicine and agriculture. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. In agriculture, this compound has been shown to have herbicidal properties.